1-(1,4-Dioxopentyl)-2-methylbenzene

• Molecular Formula: C12H14O2
• Molecular Weight: 190.24 g/mol
• IUPAC Name: 1-(2-methylphenyl)pentane-1,4-dione
• InChI: InChI=1S/C12H14O2/c1-9-5-3-4-6-11(9)12(14)8-7-10(2)13/h3-6H,7-8H2,1-2H3
• InChI Key: XRDLHHMCBNGYRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)CCC(=O)C

Description

1-(1,4-Dioxopentyl)-2-methylbenzene is a useful research compound. Its molecular formula is C12H14O2 and its molecular weight is 190.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

25 g (208 mmol) of o-tolualdehyde, 14.58 g (208 mmol) of methyl vinyl ketone, 21.05 g (208 mmol) of triethylamine, 5.4 g (21.4 mmol) of 3-ethyl-5-(2-hydroxyethyl)-4-methylthiazolium bromide were dissolved in this order in 100 ml of DMF and stirred at 80° C. for 12 hours. The reaction mixture was subsequently admixed with 400 ml of water and extracted twice with methylene chloride. The combined methylene chloride phases were washed with 10% strength sulfuric acid and saturated sodium hydrogencarbonate solution and dried over sodium sulfate. After taking off the solvent on a rotary evaporator, the product was purified by fractional distillation.